N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H13N3O2S/c1-19-15(20)8-7-13(18-19)11-4-2-5-12(10-11)17-16(21)14-6-3-9-22-14/h2-10H,1H3,(H,17,21)
• InChI Key: GEPWBJXAQMNVQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC(=CC=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol
• CAS No.: 941979-59-5

Description

N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiophene-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound has shown promising results in scientific research, particularly in the areas of cancer treatment and neuroprotection.

Scientific Research Applications

Synthesis and Characterization

Research efforts have been dedicated to synthesizing and characterizing novel compounds with similar structures, aiming at enhancing their biological activities or understanding their chemical properties. For instance, studies on the synthesis of new tetrahydropyrimidine derivatives and their subsequent characterization through various spectroscopic techniques illustrate the ongoing efforts to expand the chemical space of related compounds (Gein, Zamaraeva, & Dmitriev, 2018).

Biological Evaluation

A significant portion of research is focused on evaluating the biological activities of these compounds, including antimicrobial, antifungal, and antinociceptive properties. This encompasses the development of compounds with potential therapeutic applications. For example, some studies have explored the antimicrobial activities of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, highlighting their significant activities against various bacterial and fungal strains (Babu, Pitchumani, & Ramesh, 2013).

Molecular Docking and Computational Studies

Computational studies, including molecular docking and density functional theory (DFT) analyses, have been employed to predict the interaction of these compounds with biological targets and to understand their electronic properties. Such studies provide insights into the potential mechanisms of action and contribute to the design of more potent and selective molecules. The synthesis, X-ray structure, antimicrobial activity, DFT, and molecular docking studies of N-(thiophen-2-ylmethyl)thiophene-2-carboxamide exemplify the application of computational techniques in the optimization of biological activity (Cakmak et al., 2022).